![molecular formula C25H20ClNO4S B295682 4-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one](/img/structure/B295682.png)
4-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one
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Overview
Description
4-(4-{2-[(4-chlorophenyl)sulfanyl]ethoxy}-3-methoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one, commonly known as "compound X", is a synthetic compound that has been extensively studied in the field of medicinal chemistry. It belongs to the class of oxazolone derivatives and has shown promising results in various scientific research applications.
Mechanism of Action
The exact mechanism of action of compound X is not yet fully understood. However, it is believed to work by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α, which are known to play a key role in the development of inflammatory conditions.
Biochemical and Physiological Effects:
Compound X has been shown to possess significant anti-inflammatory and analgesic properties. It has also been shown to inhibit the production of reactive oxygen species and to decrease the expression of various inflammatory mediators. Additionally, it has been shown to have a low toxicity profile, making it a potential candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of compound X is its significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory conditions. However, one of the main limitations of compound X is its relatively low solubility, which can make it difficult to work with in certain lab experiments.
Future Directions
There are several future directions for the study of compound X. One potential direction is to further investigate its mechanism of action and to explore its potential therapeutic applications in the treatment of various inflammatory conditions. Another potential direction is to explore the use of compound X in combination with other anti-inflammatory agents, in order to enhance its therapeutic efficacy. Additionally, further studies are needed to explore the pharmacokinetics and toxicity profile of compound X, in order to determine its suitability for clinical use.
Synthesis Methods
The synthesis of compound X involves the reaction of 4-chlorothiophenol with 2-(3-methoxy-4-hydroxybenzyl)-2-oxazoline to form 4-(2-(4-chlorophenylthio)ethoxy)-3-methoxybenzylidene)-2-phenyl-1,3-oxazol-5(4H)-one. This intermediate is then converted to compound X by the addition of a suitable reagent.
Scientific Research Applications
Compound X has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. It has been shown to possess significant anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory conditions such as rheumatoid arthritis and osteoarthritis.
Properties
Molecular Formula |
C25H20ClNO4S |
---|---|
Molecular Weight |
465.9 g/mol |
IUPAC Name |
(4Z)-4-[[4-[2-(4-chlorophenyl)sulfanylethoxy]-3-methoxyphenyl]methylidene]-2-phenyl-1,3-oxazol-5-one |
InChI |
InChI=1S/C25H20ClNO4S/c1-29-23-16-17(15-21-25(28)31-24(27-21)18-5-3-2-4-6-18)7-12-22(23)30-13-14-32-20-10-8-19(26)9-11-20/h2-12,15-16H,13-14H2,1H3/b21-15- |
InChI Key |
QHHXKRLITWXDPV-QNGOZBTKSA-N |
Isomeric SMILES |
COC1=C(C=CC(=C1)/C=C\2/C(=O)OC(=N2)C3=CC=CC=C3)OCCSC4=CC=C(C=C4)Cl |
SMILES |
COC1=C(C=CC(=C1)C=C2C(=O)OC(=N2)C3=CC=CC=C3)OCCSC4=CC=C(C=C4)Cl |
Canonical SMILES |
COC1=C(C=CC(=C1)C=C2C(=O)OC(=N2)C3=CC=CC=C3)OCCSC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
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